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Compound of Interest

Compound Name: Mmh1-NR

Cat. No.: B15137607

This document provides detailed guidance on the proper disposal procedures for the covalent
molecular glue Mmh1 and its non-reactive analog, Mmh1-NR. The information is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and environmental compliance.

Disclaimer: No specific Safety Data Sheet (SDS) was found for Mmh1 or Mmh1-NR. The
following procedures are based on the known reactive functionalities of Mmh1 and general
principles of hazardous waste disposal. It is imperative to consult your institution's
Environmental Health and Safety (EHS) office for specific disposal protocols and to ensure
compliance with local, state, and federal regulations.

Chemical Identity and Hazards

Based on available research, Mmh1l is a covalent molecular glue that contains a reactive
acrylamide functional group. Acrylamides are known to be toxic, carcinogenic, and mutagenic.
Therefore, Mmh1 and any materials contaminated with it must be handled as hazardous waste.

Mmh1-NR is described as a non-reactive analog of Mmh1. This suggests that the acrylamide
"warhead" has been modified to be non-reactive, likely through the reduction of the carbon-
carbon double bond. While Mmh1-NR is designed to be less reactive, its overall toxicity profile
is unknown. In the absence of specific safety data, it is prudent to handle Mmh1-NR with
caution and dispose of it as chemical waste.
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Personal Protective Equipment (PPE)

Before handling Mmh1, Mmh1-NR, or any related waste, the following personal protective
equipment (PPE) must be worn:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Double-gloving is
recommended.

* Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
e Lab Coat: A fully buttoned lab coat must be worn to protect from skin exposure.

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of any powders or aerosols.

Disposal Procedures for Mmhl

Due to the presence of the acrylamide group, Mmh1 waste is considered hazardous. The
following step-by-step procedures should be followed:

Step 1: Segregate Waste

o Keep Mmh1 waste separate from other chemical waste streams to avoid unintended
reactions.

» Designate a specific, clearly labeled hazardous waste container for Mmh1 waste.
Step 2: Collect Solid Waste
e Unused or Expired Mmh1 Powder: Collect in a sealable, puncture-resistant container.

o Contaminated Lab Supplies: This includes items such as pipette tips, tubes, gloves, and
paper towels that have come into contact with Mmh1. These items should be placed in a
designated, sealed plastic bag or a labeled, leak-proof container.

Step 3: Collect Liquid Waste
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e Mmh1 Solutions: Collect all agueous and solvent-based solutions containing Mmh1 in a
sealable, chemical-resistant (e.g., glass or polyethylene) container.

e Do not pour Mmh1 solutions down the drain.
e The container must be kept closed when not in use.
Step 4: Labeling

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("Mmh1, Acrylamide-containing compound"), and the associated hazards (e.g., "Toxic,"
"Carcinogen").

Step 5: Storage

o Store the sealed and labeled waste containers in a designated satellite accumulation area
within the laboratory.

o Ensure the storage area is secure and away from incompatible materials.
Step 6: Arrange for Pickup

» Contact your institution's EHS office to schedule a pickup for the hazardous waste. Follow
their specific procedures for waste collection.

Disposal Procedures for Mmh1-NR

While Mmh1-NR is considered non-reactive, its toxicological properties are not well-defined.
Therefore, a conservative approach to its disposal is recommended.

e Segregation and Collection: Collect solid and liquid Mmh1-NR waste separately from other
waste streams in designated, labeled containers.

o Labeling: Label the waste containers with "Chemical Waste," the full chemical name
("Mmh1-NR"), and a note indicating "Non-reactive analog of Mmh1, handle with caution."

» Disposal: Do not dispose of Mmh1-NR down the drain or in the regular trash. Arrange for its
disposal as chemical waste through your institution's EHS office.
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Spill and Decontamination Procedures

In the event of a spill of Mmh1 or Mmh1-NR:
o Evacuate and Secure: Alert others in the immediate area and restrict access.

o Wear Appropriate PPE: Before cleaning, don the required PPE, including double gloves,
safety goggles, and a lab coat.

e Contain the Spill:

o For solid spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand)
to avoid raising dust.

o For liquid spills: Cover with an appropriate absorbent material.

¢ Clean the Spill: Carefully collect the absorbent material and spilled substance using non-
sparking tools and place it into a designated hazardous waste container.

o Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or
isopropanol) followed by soap and water. All cleaning materials must be disposed of as
hazardous waste.

o Report the Spill: Report the incident to your laboratory supervisor and your institution's EHS
office.

Experimental Workflow and Disposal Logic

The following diagrams illustrate the general workflow for experiments involving Mmh1 and the
logical steps for its proper disposal.

Experimental Phase Disposal Phase
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Figure 1. Experimental workflow for Mmh1 leading to proper disposal.
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Figure 2. Decision logic for the disposal of Mmh1l and Mmh1-NR waste.

 To cite this document: BenchChem. [Proper Disposal Procedures for Mmh1-NR and Related
Covalent Molecular Glues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137607#mmh1-nr-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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